Cas no 61322-57-4 (Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-)

Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)- structure
61322-57-4 structure
Product Name:Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-
CAS No:61322-57-4
MF:C19H14N2S2
MW:334.457861423492
CID:484108
PubChem ID:71396915
Update Time:2025-04-19

Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfenamide, N-(3-phenyl-2(3H)-benzothiazolylidene)-
    • 3-phenyl-N-phenylsulfanyl-1,3-benzothiazol-2-imine
    • DTXSID20818442
    • 3-Phenyl-1,3-benzothiazol-2(3H)-one S-phenylthioxime
    • 61322-57-4
    • Inchi: 1S/C19H14N2S2/c1-3-9-15(10-4-1)21-17-13-7-8-14-18(17)22-19(21)20-23-16-11-5-2-6-12-16/h1-14H
    • InChI Key: PZOTWWKIXQWTCP-UHFFFAOYSA-N
    • SMILES: S1C(=NSC2C=CC=CC=2)N(C2C=CC=CC=2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 334.06002
  • Monoisotopic Mass: 334.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 5.7
  • Topological Polar Surface Area: 66.2Ų

Experimental Properties

  • PSA: 15.6

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